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Compound of Interest

Compound Name: BAY-8002

Cat. No.: B15612208 Get Quote

These application notes provide a detailed protocol for utilizing BAY-8002, a potent and

selective inhibitor of the Monocarboxylate Transporter 1 (MCT1), in a cell culture-based lactate

uptake assay. This information is intended for researchers, scientists, and professionals

involved in drug development and cancer biology research.

Introduction

BAY-8002 is a small molecule inhibitor that specifically targets MCT1, a key transporter protein

responsible for the transport of monocarboxylates such as lactate and pyruvate across the cell

membrane.[1][2] In many cancer cells, MCT1 plays a crucial role in maintaining cellular energy

homeostasis by facilitating lactate efflux, a product of aerobic glycolysis (the Warburg effect).[1]

[2][3] Inhibition of MCT1 by BAY-8002 blocks this transport, leading to intracellular lactate

accumulation, a decrease in intracellular pH, and subsequent suppression of glycolysis,

ultimately inhibiting cancer cell growth.[1][2] This protocol details a method to quantify the

inhibitory effect of BAY-8002 on lactate uptake in cultured cells.

Mechanism of Action: BAY-8002 and Lactate
Transport
MCT1 is a proton-coupled transporter that facilitates the movement of lactate and other

monocarboxylates across the plasma membrane.[1][2] BAY-8002 acts as a potent and

selective inhibitor of MCT1, thereby blocking both the uptake and efflux of lactate from the cell.
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[1][2][4] This disruption of lactate transport is a key mechanism for its anti-tumor activity. The

potency of BAY-8002 has been demonstrated with an in-cell IC50 of 85 nM.[1][2]
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Inhibition of MCT1-mediated lactate transport by BAY-8002.

Quantitative Data Summary
The following table summarizes the inhibitory effect of BAY-8002 on lactate uptake in MCT1-

expressing cells. This data is compiled from preclinical studies and demonstrates the dose-

dependent inhibition of lactate transport.
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BAY-8002
Concentration
(nM)

Cell Line Assay Type
% Inhibition of
Lactate Uptake
(approx.)

Reference

10 DLD-1
¹⁴C-Lactate

Uptake
25 [4]

100 DLD-1
¹⁴C-Lactate

Uptake
75 [4]

1000 DLD-1
¹⁴C-Lactate

Uptake
95 [4]

85 (IC50) Various Cellular Assays 50 [1][2]

Experimental Protocol: Lactate Uptake Assay
This protocol is designed for a 96-well plate format and utilizes a colorimetric-based lactate

assay kit. A radiolabeled lactate uptake assay using ¹⁴C-Lactate can also be performed and is

considered a more direct measurement of transport inhibition.[4][5]

Materials:

MCT1-expressing cell line (e.g., Raji, Daudi, or DLD-1)[4]

Cell culture medium and supplements (e.g., DMEM, RPMI-1640, FBS)

BAY-8002 (stock solution in DMSO)

Phosphate-Buffered Saline (PBS)

L-Lactate Assay Kit (Colorimetric or Fluorometric)

96-well cell culture plates

Multichannel pipette

Plate reader
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Experimental Workflow:

1. Seed Cells
(e.g., 5,000-20,000 cells/well)

2. Incubate
(24 hours)

3. Treat with BAY-8002
(various concentrations)

4. Add Lactate Substrate

5. Incubate
(e.g., 1-2 hours)

6. Collect Supernatant

7. Perform Lactate Assay

8. Measure Absorbance/Fluorescence

9. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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